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Compound of Interest

Compound Name: N-Phthaloyl-L-phenylalanine
CAS No.: 5123-55-7
Cat. No.: B554705
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the
chiral molecule N-Phthaloyl-L-phenylalanine. The information detailed herein is essential for
the characterization and quality control of this compound in research and development
settings, particularly in the fields of medicinal chemistry and drug discovery. This document
presents a summary of nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data, alongside generalized experimental protocols for these analytical
techniques.

Spectroscopic Data

The following tables summarize the available quantitative spectroscopic data for N-Phthaloyl-
L-phenylalanine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectral Data of N-Phthaloyl-L-phenylalanine

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b554705#bc-rfq
https://www.benchchem.com/product/b554705/docs?utm_src=pdf-body#spectroscopic-profile-of-n-phthaloyl-l-phenylalanine-a-technical-guide
https://www.benchchem.com/product/b554705/docs?utm_src=pdf-body#spectroscopic-profile-of-n-phthaloyl-l-phenylalanine-a-technical-guide
https://www.benchchem.com/product/b554705/docs?utm_src=pdf-body#spectroscopic-profile-of-n-phthaloyl-l-phenylalanine-a-technical-guide
https://www.benchchem.com/product/b554705/docs?utm_src=pdf-body#spectroscopic-profile-of-n-phthaloyl-l-phenylalanine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz
) Aromatic Protons
~7.8-7.9 Multiplet -
(Phthaloy! group)
_ Aromatic Protons
~7.7 Multiplet -
(Phthaloy! group)
] Aromatic Protons
~7.1-7.3 Multiplet -
(Phenyl group)
~5.1 Doublet of Doublets - o-CH
~3.6 Doublet of Doublets - B-CHz
~3.4 Doublet of Doublets - B-CH:z
) Carboxylic Acid
~11.0 Broad Singlet -

Proton (-COOH)

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and
the spectrometer's field strength. The data presented here is a general representation based
on typical spectra.

Table 2: 3C NMR Spectral Data of N-Phthaloyl-L-phenylalanine
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Chemical Shift (6) ppm

Assignment

~171.0 Carboxylic Acid Carbonyl (C=0)
~167.5 Phthaloyl Carbonyls (C=0)
~136.0 Aromatic C (Phenyl group, C1)
~134.5 Aromatic CH (Phthaloyl group)
~131.5 Aromatic C (Phthaloyl group)
~129.0 Aromatic CH (Phenyl group)
~128.5 Aromatic CH (Phenyl group)
~127.0 Aromatic CH (Phenyl group)
~123.5 Aromatic CH (Phthaloyl group)
~55.0 0-CH

~37.0 B-CH2

Note: The chemical shifts are approximate and can be influenced by the experimental

conditions.

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands of N-Phthaloyl-L-phenylalanine
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Wavenumber (cm~?) Intensity Assignment
~3300-2500 Broad O-H stretch (Carboxylic Acid)
~3070 Medium Aromatic C-H stretch
~2930 Medium Aliphatic C-H stretch

C=0 stretch (Phthaloyl,
~1775 Strong )

asymmetric)

C=0 stretch (Phthaloyl,
~1710 Strong ] ) ]

symmetric & Carboxylic Acid)
~1600, 1495, 1450 Medium Aromatic C=C stretch
~1390 Strong C-N stretch

Aromatic C-H bend (Ortho-
~720 Strong

disubstituted)

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data of N-Phthaloyl-L-phenylalanine

m/z Interpretation
295.08 [M]* (Molecular lon)
250 [M - COOH]*

148 [Phthaloyl group]*

147 [CsHsNO2]*

104 [C7H4O2]*

91 [C7H7]* (Tropylium ion)

Note: The fragmentation pattern can vary depending on the ionization technique used.

Experimental Protocols
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The following are generalized experimental protocols for the spectroscopic analysis of N-
Phthaloyl-L-phenylalanine. Specific parameters should be optimized for the instrument in
use.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:
e Weigh 5-10 mg of N-Phthaloyl-L-phenylalanine for tH NMR or 20-50 mg for 13C NMR.

e Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,
CDCls, DMSO-ds, or Acetone-ds) in a clean, dry NMR tube.

o Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.

1H NMR Spectroscopy:

Instrument: 400 MHz (or higher) NMR Spectrometer.

e Pulse Program: Standard single-pulse sequence (e.g., 'zg30").

e Number of Scans: 16-64, depending on sample concentration.

o Relaxation Delay (d1): 1-2 seconds.

e Acquisition Time: 3-4 seconds.

e Spectral Width: 0-16 ppm.

e Temperature: 298 K.

13C NMR Spectroscopy:

e Instrument: 100 MHz (or higher, corresponding to the *H frequency) NMR Spectrometer.

e Pulse Program: Proton-decoupled single-pulse sequence (e.g., 'zgpg30").

e Number of Scans: 1024 or more, due to the low natural abundance of 13C.
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Relaxation Delay (d1): 2-5 seconds.

Acquisition Time: 1-2 seconds.

Spectral Width: 0-220 ppm.

Temperature: 298 K.

Infrared (IR) Spectroscopy

o Technique: Attenuated Total Reflectance (ATR) or KBr pellet method.
e Instrument: Fourier-Transform Infrared (FT-IR) Spectrometer.

e Spectral Range: 4000-400 cm~1,

e Resolution: 4 cm™2.

e Number of Scans: 16-32.

» Procedure (ATR):

o

Ensure the ATR crystal is clean.

[¢]

Record a background spectrum.

Place a small amount of the solid sample directly onto the ATR crystal.

o

[e]

Apply pressure using the anvil to ensure good contact.

o

Collect the sample spectrum.

Mass Spectrometry (MS)

o Technique: Electrospray lonization (ESI) or Electron Impact (El).
 Instrument: High-Resolution Mass Spectrometer (e.g., Q-TOF, Orbitrap).

e Sample Preparation (ESI):
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o Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as
methanol or acetonitrile.

o Infuse the solution directly into the mass spectrometer or inject it via a liquid
chromatography system.

« lonization Mode: Positive or negative, depending on the desired information.
e Mass Range: m/z 50-500.

o Data Acquisition: Full scan mode to obtain the molecular ion and fragmentation patterns.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and spectroscopic
characterization of N-Phthaloyl-L-phenylalanine.

Spectroscopic Characterization Data Analysis and Verification

MS Data Analysis:
Molecular Weight, Fragmentation
Synthesis
Reaction Purification
(e.g., Reflux in Acetic Acid) (Recrystallization) N-Phthaloyl-L-phenylalanine
NMR Spectroscopy NMR Data Analysis:
(tH, 5C) Chenical Shifts, Coupling Constants

IR Data Analysis:
Functional Group Identification

L-Phenylalanine +
Phthalic Anhydride

Click to download full resolution via product page

Spectroscopic analysis workflow for N-Phthaloyl-L-phenylalanine.

» To cite this document: BenchChem. [Spectroscopic Profile of N-Phthaloyl-L-phenylalanine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b554705/docs#spectroscopic-profile-of-n-phthaloyl-I-
phenylalanine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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